Cas no 2171901-23-6 (Lithium(1+) ion 5-methylpyridine-2-sulfinate)

• Product Name: Lithium(1+) ion 5-methylpyridine-2-sulfinate
• CAS No: 2171901-23-6
• MF: C₆H₈LiNO₂S
• MW: 165.139220237732
• CID: 5164483
• Update Time: 2025-10-25

Lithium(1+) ion 5-methylpyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• Lithium(1+) ion 5-methylpyridine-2-sulfinate

• Inchi： 1S/C6H7NO2S.Li.H/c1-5-2-3-6(7-4-5)10(8)9;;/h2-4H,1H3,(H,8,9);;
• InChI Key： ZWFOSOYJUBBDJS-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C)=CC=1)(O)=O.[LiH]

Additional information on Lithium(1+) ion 5-methylpyridine-2-sulfinate

Lithium(1+) Ion 5-Methylpyridine-2-Sulfinate: A Comprehensive Overview

The Lithium(1+) Ion 5-Methylpyridine-2-Sulfinate (CAS No. 2171901-23-6) is a unique compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, also referred to as lithium 5-methylpyridine-2-sulfinate, is a derivative of pyridine with a sulfinate group and a lithium cation. Its structure and properties make it a versatile building block in modern chemical research.

Recent studies have highlighted the importance of lithium ions in various chemical systems, particularly in battery technology and organometallic chemistry. The presence of the lithium cation in this compound not only stabilizes the sulfinate group but also enhances its reactivity in certain reactions. Researchers have explored its role as a catalyst in asymmetric synthesis, where it has demonstrated exceptional efficiency in enantioselective reactions.

The synthesis of Lithium(1+) Ion 5-Methylpyridine-2-Sulfinate typically involves multi-step processes, including sulfonation of pyridine derivatives followed by ion exchange with lithium salts. This process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale applications. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal decomposition and hydrolysis under mild conditions.

In terms of physical properties, this compound exhibits a high melting point and moderate solubility in polar solvents. These characteristics make it suitable for use in both solution-phase and solid-state reactions. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound, providing deeper insights into its reactivity and potential applications.

The application of Lithium(1+) Ion 5-Methylpyridine-2-Sulfinate extends beyond traditional organic synthesis. It has been utilized as an intermediate in the preparation of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). In pharmacology, this compound has shown promise as a precursor for bioactive molecules with potential therapeutic applications.

Looking ahead, ongoing research is focused on exploring the use of this compound in sustainable chemical processes. Its ability to act as a recyclable catalyst in certain reactions aligns with the growing demand for eco-friendly chemical technologies. Additionally, studies are being conducted to evaluate its compatibility with biodegradable materials, further expanding its potential uses.

In conclusion, Lithium(1+) Ion 5-Methylpyridine-2-Sulfinate (CAS No. 2171901-23-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique properties and versatility continue to drive innovative research, positioning it as a key player in modern chemistry.